4-Phenoxy-1,3-benzothiazol-2(3H)-one

• CAS RN: 77859-44-0
• Molecular Formula: C13H9NO2S
• Molecular Weight: 243.28 g/mol
• IUPAC Name: 4-phenoxy-3H-1,3-benzothiazol-2-one
• InChI: InChI=1S/C13H9NO2S/c15-13-14-12-10(7-4-8-11(12)17-13)16-9-5-2-1-3-6-9/h1-8H,(H,14,15)
• InChI Key: FMGLTFUKDREILF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=C3C(=CC=C2)SC(=O)N3

Description

4-Phenoxy-1,3-benzothiazol-2(3H)-one is a useful research compound. Its molecular formula is C13H9NO2S and its molecular weight is 243.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a sodium ethoxide solution prepared with sodium metal (460 mg) and anhydrous ethanol (50 ml) was added 2-bromo-4-phenoxybenzothiazole (3.0 g). The mixture was refluxed with stirring 45 minutes. The solvent was removed under reduced pressure to give a residue, to which was added 10% hydrochloric acid (30 ml) and acetone (50 ml). The resultant mixture was refluxed with stirring for 2 hours. The solvent was removed under reduced pressure to give a residue, which was recrystallized from a mixture of ethanol and n-hexane to give crystalline 2-oxo-4-phenoxybenzothiazoline (2.0 g).